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Get Quote

The tables below consolidate key quantitative data on the environmental behavior and biological activity of

cyflumetofen's (+)- and (-)-enantiomers.

Table 1: Enantioselective Degradation in Different Matrices

Matrix / Condition
Half-life (Days) /
Degradation Rate

Enantiomeric Fraction (EF) / Notes Source

Soil (Field) (+)-CYF: 13.6 days; (-)-
CYF: 12.2 days

Statistically significant enantioselective
degradation observed. [1]

Soil (Lab, with
earthworms)

(+)-CYF persisted longer
than (-)-CYF

(+)-CYF had a slower metabolic rate in
earthworms. [2]

Citrus (Field) (-)-CYF: 16.5 days; (+)-
CYF: 20.0 days

EF range: 0.42–0.50, indicating
enantioselectivity. [3]

Tomato
(Cultivation)

Faster in greenhouse vs.
open field

Affected by tomato cultivar and climate
factors. [4]

Tomato
(Processing)

Peeling was a key
removal step

Homogenization and simmering led to
concentration. [4]
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Table 2: Enantioselective Toxicity and Bioactivity

Organism /
System

Observation Enantiomer Ratio (Toxicity/Bioactivity) Source

Honeybee (A.
mellifera)

Acute toxicity (+)-CYF was 3.9 times more toxic than (-)-
CYF. [5]

Spider Mite (T.
urticae)

Acaricidal activity (+)-CYF was 2.2 times more active than (-)-
CYF. [5]

Human HepG2
Cells

Cytotoxicity &
oxidative stress

Order of toxicity: (-)-CYF > Rac-CYF > (+)-
CYF. [3]

Human MCF-7
Cells

Estrogenic activity
(proliferation)

Effect: (+)-CYF > Rac-CYF ≈ (-)-CYF. [5]

Earthworms (E.
foetida)

Chronic toxicity,
enzyme activity

Induced enantiomer-specific DNA damage
and oxidative stress. [2]

Detailed Experimental Protocols

The following methodologies are commonly used in the cited studies to generate the comparative data.

Chiral Separation and Analysis

Technique: High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Convergence
Chromatography (UPC²) coupled with tandem mass spectrometry (MS/MS). [6] [1]

Chiral Column: Chiralpak AD-H. [6]
Mobile Phase: Typically a normal-phase mixture of n-hexane and isopropanol (e.g., 95:5, v/v). [6]

Detection: Ultraviolet (UV) detection at 234 nm or mass spectrometry for higher sensitivity. [6]
Elution Order: The (-)-enantiomer elutes first, followed by the (+)-enantiomer. [6]

Degradation Studies in Soil and Plants
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Field Trials: Cyflumetofen is applied according to maximum registered label rates on crops (e.g.,

tomatoes, citrus) or soil plots. [4] [3]
Sampling: Samples (soil, fruit) are collected at predetermined intervals post-application. [4] [3]

Analysis: Samples are homogenized, extracted with solvents (e.g., acetonitrile), purified (e.g., with
PSA and GCB sorbents), and analyzed using the chiral HPLC/MS methods above. [3]

Data Calculation: The residue concentrations are used to calculate half-lives and the Enantiomeric
Fraction (EF = peak area of [+]-enantiomer / total peak area of both enantiomers). An EF of 0.5

indicates a racemic mixture, while deviation indicates enantioselectivity. [3]

Toxicity and Bioactivity Assays

Acute Toxicity (Bees, Mites): Tests often follow standardized bioassays (e.g., OECD guidelines).
Insects are topically treated with a series of enantiomer concentrations, and mortality is recorded after

24-48 hours. The LC₅₀ (lethal concentration for 50% of the population) values are then calculated and
compared. [5]

Cytotoxicity (Human Cells): Human cell lines (e.g., HepG2, MCF-7) are exposed to different
concentrations of the individual enantiomers.

Cell Viability: Measured using assays like MTT, which assesses mitochondrial function. [3]
Oxidative Stress: Measured by quantifying Reactive Oxygen Species (ROS) generation, lipid

peroxidation (MDA content), and the activity of antioxidant enzymes like Superoxide Dismutase
(SOD) and Catalase (CAT). [3]

Estrogenic Activity: For MCF-7 cells, proliferation is a key endpoint, often measured over
several days. [5]

The following diagram illustrates the core workflow for the chiral separation and analysis that underpins

these studies.
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Key Insights for Professionals

The data indicates that the (+)-enantiomer of cyflumetofen is more critical for its intended acaricidal action

but also poses a greater risk to non-target insects like honeybees. Conversely, the (-)-enantiomer appears to

be more significantly associated with cytotoxicity in human cells. This enantioselectivity highlights a

potential for developing a more targeted and environmentally friendly product by using a single, highly

active enantiomer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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